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Professionals

Introduction

Caroverine is a quinoxaline-derivative that has garnered significant interest in pharmacology
due to its multifaceted interaction with various ion channels. Initially developed as an
antispasmodic agent, its neuroprotective and sensory-modulating properties have been
attributed to its effects on glutamate and calcium channels. This document provides detailed
application notes and protocols for the analysis of Caroverine's impact on ion channels using
the gold-standard patch-clamp technique.

Caroverine primarily targets N-methyl-D-aspartate (NMDA) receptors, a-amino-3-hydroxy-5-
methyl-4-isoxazolepropionic acid (AMPA) receptors, and voltage-gated calcium channels.
Understanding the precise mechanisms and quantitative parameters of these interactions is
crucial for the development of novel therapeutics for a range of neurological and sensory
disorders.

Data Presentation: Quantitative Analysis of
Caroverine's Effects

While extensive patch-clamp studies providing specific IC50 values for Caroverine on various
ion channels are not widely available in publicly accessible literature, the existing data provides
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a clear indication of its inhibitory profile. The following tables summarize the known quantitative
and qualitative effects of Caroverine.

Table 1: Caroverine's Effect on Glutamate Receptors

. Potency/Conc Species/Syste
Receptor Action ) Reference
entration m

Effective

Competitive and concentrations

NMDA Receptor reversible for Cultured neurons

antagonist neuroprotection:
1M - 100 uM
Non-competitive At higher , ,
) ) Guinea pigs

antagonist concentrations
Competitive - ) )

AMPA Receptor ] Not specified Guinea pigs
antagonist

Table 2: Caroverine's Effect on Voltage-Gated Calcium Channels

. Potency/Conc Species/Syste
Channel Type Action . Reference
entration m

ED50 for

) inhibition of atrial  Rabbit and
Slow Calcium . . .
Blocker developed Guinea Pig atrial
Channels .
tension: 1 x 107>  muscle

M

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of Caroverine's action and the experimental procedures for their
investigation, the following diagrams are provided.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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